Cas no 2248388-41-0 (Tert-butyl 2-amino-2-(3-bromophenyl)propanoate)

• Product Name: Tert-butyl 2-amino-2-(3-bromophenyl)propanoate
• CAS No: 2248388-41-0
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 6042921
• PubChem ID: 137938916
• Update Time: 2025-06-08

Tert-butyl 2-amino-2-(3-bromophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-amino-2-(3-bromophenyl)propanoate
• 2248388-41-0
• EN300-6508618

• Inchi： 1S/C13H18BrNO2/c1-12(2,3)17-11(16)13(4,15)9-6-5-7-10(14)8-9/h5-8H,15H2,1-4H3
• InChI Key： TWYPSCAVEMNDFA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)(C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 299.05209g/mol
• Monoisotopic Mass: 299.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-2-(3-bromophenyl)propanoate

Comprehensive Overview of Tert-butyl 2-amino-2-(3-bromophenyl)propanoate (CAS No. 2248388-41-0)

Tert-butyl 2-amino-2-(3-bromophenyl)propanoate (CAS No. 2248388-41-0) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl ester group and the 3-bromophenyl moiety, make it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of small molecule inhibitors and chiral building blocks. The compound's CAS number 2248388-41-0 ensures precise identification in regulatory and commercial contexts.

In recent years, the demand for high-purity intermediates like Tert-butyl 2-amino-2-(3-bromophenyl)propanoate has surged due to advancements in targeted therapy and precision medicine. Its bromine-substituted aromatic ring offers reactivity for cross-coupling reactions, a hot topic in organometallic chemistry. This aligns with growing interest in Suzuki-Miyaura coupling and palladium-catalyzed transformations, frequently searched terms in academic and industrial databases.

The compound's chiral center at the 2-amino position makes it relevant to asymmetric synthesis, a field gaining traction in green chemistry initiatives. Environmental concerns have driven searches for solvent-free reactions and catalytic efficiency, areas where this intermediate shows promise. Analytical techniques like HPLC purity testing and NMR characterization are critical for quality control, reflecting common queries from quality assurance professionals.

From a commercial perspective, Tert-butyl 2-amino-2-(3-bromophenyl)propanoate (CAS 2248388-41-0) is often discussed alongside custom synthesis services and scale-up challenges – key concerns for contract manufacturing organizations (CMOs). The tert-butyl protecting group strategy remains popular in peptide synthesis, connecting this compound to trending biopharmaceutical research. Stability studies under various storage conditions are another frequent search topic among end-users.

Emerging applications in material science, particularly for organic electronic materials, have expanded interest in brominated compounds like this one. The 3-bromophenyl unit's potential in π-conjugated systems resonates with researchers developing OLED materials and molecular sensors. This interdisciplinary relevance boosts its visibility in scientific literature and patent filings.

Regulatory compliance remains crucial for Tert-butyl 2-amino-2-(3-bromophenyl)propanoate suppliers, with REACH certification and GMP standards being top search keywords. The compound's structural analogs are frequently compared in structure-activity relationship (SAR) studies, a trending methodology in computational chemistry and AI-assisted drug design platforms.

In analytical development circles, method optimization for enantiomeric excess determination of this chiral compound generates significant discussion. The rise of continuous flow chemistry has also prompted investigations into its reaction kinetics – another area where this intermediate serves as a model substrate.

The supply chain resilience of specialty chemicals like CAS 2248388-41-0 has become a critical discussion point post-pandemic, with searches increasing for alternative synthetic routes and local sourcing options. Its multigram synthesis protocols are frequently requested by process chemists balancing cost-efficiency and yield optimization.

Academic interest focuses on mechanistic studies of the amino ester functionality, particularly in enzyme-mimetic catalysis – a cutting-edge area bridging biochemistry and synthetic chemistry. The compound's X-ray crystallography data, when available, contributes valuable insights to molecular conformation databases.

Looking forward, Tert-butyl 2-amino-2-(3-bromophenyl)propanoate maintains relevance through its adaptability to high-throughput screening platforms and combinatorial chemistry approaches. Its dual functionality as both nucleophile and electrophile precursor ensures continued utility across multiple synthetic methodologies in contemporary research.